Cas no 13382-68-8 (3-chloro-4-(2-thienyl)benzoic acid)

• Product Name: 3-chloro-4-(2-thienyl)benzoic acid
• CAS No: 13382-68-8
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• CID: 2113569
• Update Time: 2023-11-19

3-chloro-4-(2-thienyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(2-thienyl)Benzoic acid
• 3-chloro-4-(thiophen-2-yl)benzoic acid
• CID 81307284
• 3-chloro-4-(2-thienyl)benzoic acid

• Inchi： 1S/C11H7ClO2S/c12-9-6-7(11(13)14)3-4-8(9)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key： TXUMVMKCGZPVCW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 65.5